Cas no 1623406-02-9 (N,N-dimethyl-3-(methylsulfamoyl)benzamide)

• Product Name: N,N-dimethyl-3-(methylsulfamoyl)benzamide
• CAS No: 1623406-02-9
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 6512074
• PubChem ID: 47101465
• Update Time: 2025-06-11

N,N-dimethyl-3-(methylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(methylsulfamoyl)benzamide
• 1623406-02-9
• EN300-1453454
• SCHEMBL22836941
• AKOS017079603
• Z32013217

• Inchi： 1S/C10H14N2O3S/c1-11-16(14,15)9-6-4-5-8(7-9)10(13)12(2)3/h4-7,11H,1-3H3
• InChI Key： HJRIWZHQVGZKMN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(N(C)C)=O)C=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N,N-dimethyl-3-(methylsulfamoyl)benzamide

Comprehensive Overview of N,N-dimethyl-3-(methylsulfamoyl)benzamide (CAS No. 1623406-02-9)

N,N-dimethyl-3-(methylsulfamoyl)benzamide (CAS No. 1623406-02-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its unique molecular structure, which includes a benzamide core substituted with dimethylamino and methylsulfamoyl functional groups. Its chemical properties make it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's CAS number 1623406-02-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Researchers often explore its synthesis pathways, physicochemical properties, and biological activity to unlock its full potential. Recent studies highlight its relevance in targeted therapy and enzyme inhibition, aligning with the growing demand for precision medicine and sustainable agrochemicals.

One of the most searched questions about N,N-dimethyl-3-(methylsulfamoyl)benzamide revolves around its solubility and stability under different conditions. These parameters are crucial for formulation scientists working on drug delivery systems or crop protection agents. The compound's logP value and hydrogen bonding capacity further influence its bioavailability, a hot topic in modern pharmacology.

In the context of green chemistry, N,N-dimethyl-3-(methylsulfamoyl)benzamide has been evaluated for its environmental impact and biodegradability. With increasing regulatory scrutiny on chemical safety, industries are actively seeking compounds with low ecotoxicity profiles. This aligns with global trends toward sustainable manufacturing and circular economy principles.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Its spectral data and chromatographic behavior are frequently discussed in scientific forums, addressing common queries about quality control and purity assessment methods. These discussions often intersect with broader topics like analytical method validation and Good Laboratory Practices (GLP).

The patent landscape surrounding CAS 1623406-02-9 reveals its utility in intellectual property-driven sectors. Innovations related to its crystal polymorphs or salt forms are particularly sought after, as they can enhance product performance and patentability. This aspect resonates with the pharmaceutical industry's focus on lifecycle management strategies.

Emerging applications of N,N-dimethyl-3-(methylsulfamoyl)benzamide in material science include its potential as a monomer or crosslinking agent for advanced polymers. Such developments cater to the rising interest in smart materials and functional coatings, which are pivotal in sectors ranging from electronics to biomedical engineering.

For researchers investigating structure-activity relationships (SAR), this compound offers valuable insights due to its modular molecular scaffold. Computational chemistry tools like molecular docking and QSAR modeling are increasingly applied to predict its interactions with biological targets—a technique frequently searched in cheminformatics communities.

Supply chain professionals often inquire about the global availability and regulatory status of 1623406-02-9. With regional variations in chemical registration requirements, stakeholders must navigate complex compliance frameworks such as REACH or DSL inventories. This operational dimension complements the scientific discourse on the compound.

In conclusion, N,N-dimethyl-3-(methylsulfamoyl)benzamide represents a multifaceted compound with cross-disciplinary relevance. Its CAS registry number 1623406-02-9 anchors its identity in scientific literature, while ongoing research continues to expand its applications in alignment with contemporary technological and environmental priorities.